Cas no 444343-95-7 (Benzenamine, 2-cyclopentyl-4,6-dimethyl-)

Benzenamine, 2-cyclopentyl-4,6-dimethyl- structure
444343-95-7 structure
Product Name:Benzenamine, 2-cyclopentyl-4,6-dimethyl-
CAS No:444343-95-7
MF:C13H19N
MW:189.29666352272
CID:2642842
PubChem ID:12159860
Update Time:2025-04-21

Benzenamine, 2-cyclopentyl-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopentyl-4,6-dimethylaniline
    • DTXSID20478868
    • Benzenamine, 2-cyclopentyl-4,6-dimethyl-
    • 444343-95-7
    • DTXCID20429678
    • Inchi: 1S/C13H19N/c1-9-7-10(2)13(14)12(8-9)11-5-3-4-6-11/h7-8,11H,3-6,14H2,1-2H3
    • InChI Key: HDFWHGJHTJICJK-UHFFFAOYSA-N
    • SMILES: NC1C(C)=CC(C)=CC=1C1CCCC1

Computed Properties

  • Exact Mass: 189.151749610Da
  • Monoisotopic Mass: 189.151749610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26Ų
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